![molecular formula C19H20N2O3S B2464937 N-ethyl-4-oxo-N-phenyl-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide CAS No. 898462-43-6](/img/structure/B2464937.png)
N-ethyl-4-oxo-N-phenyl-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Heterocyclic compounds, which include structures like the one you mentioned, are a prominent and diverse class of organic compounds. They have been synthesized extensively due to their synthetic utility and have a wide range of uses in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of heterocyclic compounds is a subject of extensive research. Various methods have been developed, but the specific synthesis process can vary greatly depending on the exact structure of the compound .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, including 1H NMR, 13C NMR, and X-Ray diffraction analysis .Chemical Reactions Analysis
Heterocyclic compounds can undergo a variety of chemical reactions, depending on their exact structure and the conditions under which the reactions are carried out .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be analyzed using various techniques, including IR spectroscopy, UV-visible spectroscopy, and mass spectrometry .Scientific Research Applications
Diuretic Effects and Biological Properties
A study focused on derivatives of hydroxyquinolines, which are potential inhibitors of aldosterone synthase, led to the synthesis of pyrido[3,2,1-ij]quinoline-6-carboxanilides. This research highlighted the compounds' significant diuretic effects and their superior activity compared to hydrochlorothiazide in some cases. The study also underlined the importance of structural modifications, particularly the presence of a 4-methoxy-substituted aromatic ring in the structure for enhanced biological properties. This suggests potential applications in developing new diuretic agents (Ukrainets et al., 2018).
Neurological and Cognitive Effects
Several studies have explored the neurological and cognitive effects of related compounds. One study identified novel acetylcholinesterase inhibitors, indicating potential applications in treating voiding dysfunction caused by detrusor underactivity (Ishichi et al., 2005). Another research effort developed 5-HT6 receptor antagonists based on the 1H-pyrrolo[3,2-c]quinoline core, suggesting applications in treating cognitive deficits associated with dementia and Alzheimer's disease (Grychowska et al., 2016). Additionally, N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines were identified as promising for treating CNS disorders due to their antidepressant-like and pro-cognitive properties (Canale et al., 2016).
Cardiovascular and Metabolic Effects
Research into dihydropyridazinone cardiotonics discovered compounds with potent positive inotropic effects in dogs, which could have implications for treating cardiovascular conditions (Robertson et al., 1986). Moreover, a study synthesized a series of compounds with potential as diuretic agents and highlighted one particular compound for its superior diuretic activity, suggesting further exploration for its safety as a lead diuretic compound (Husain et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-ethyl-11-oxo-N-phenyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S/c1-2-21(16-6-4-3-5-7-16)25(23,24)17-12-14-8-9-18(22)20-11-10-15(13-17)19(14)20/h3-7,12-13H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUMBIKJSNMHUFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.